Cas no 478030-57-8 (Ethyl 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 478030-57-8
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• MDL: MFCD02102660
• CID: 2627396
• PubChem ID: 1472632
• Update Time: 2025-05-25

Ethyl 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxylate
• N-Methyl-N-(4-piperidin-1-ylbenzyl)aMine
• 3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• Ethyl 3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole-5-carboxylate
• SBB025270
• STK352216
• NE39402
• 3-(3-Trifluoromethylphenyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• AKOS001299659
• 478030-57-8
• CS-0243249
• Ethyl3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole-5-carboxylate
• Z220616940
• MFCD02102660
• 2R-1565
• EN300-26144
• G37299
• J-520834
• 845-288-6
• Ethyl 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate

• MDL： MFCD02102660
• Inchi： 1S/C12H9F3N2O3/c1-2-19-11(18)10-16-9(17-20-10)7-4-3-5-8(6-7)12(13,14)15/h3-6H,2H2,1H3
• InChI Key： KTMKXCWXRJXHAM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2=NOC(C(=O)OCC)=N2)C=1)(F)F

Computed Properties

• Exact Mass: 286.05652664 g/mol
• Monoisotopic Mass: 286.05652664 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.2
• Molecular Weight: 286.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate, also known by its CAS number 478030-57-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of a trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate is characterized by a phenyl ring substituted with a trifluoromethyl group at the para position. The oxadiazole ring is fused to the phenyl group and contains an ester functional group at the 5-position. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications. Recent studies have highlighted its role in the development of advanced materials, such as high-performance polymers and organic electronics.

One of the key areas where Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate has shown promise is in the field of agrochemicals. Its ability to act as a herbicide has been extensively studied, with researchers exploring its mechanism of action and environmental impact. The trifluoromethyl group plays a crucial role in enhancing the compound's stability and selectivity towards specific weed species. This makes it a potential candidate for sustainable agricultural practices.

In addition to its agricultural applications, this compound has also been investigated for its potential in pharmaceuticals. The oxadiazole moiety is known for its bioactivity, and the presence of the trifluoromethyl group further enhances its pharmacokinetic properties. Recent studies have focused on its anti-inflammatory and anticancer activities, with promising results in preclinical models. These findings underscore its potential as a lead compound for drug discovery.

The synthesis of Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions on the phenyl ring. The final step involves esterification to yield the desired product. Researchers have optimized these steps to improve yield and purity, making large-scale production feasible.

From an environmental standpoint, understanding the fate and transport of Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate in soil and water systems is crucial for assessing its safety profile. Studies have shown that it undergoes rapid degradation under aerobic conditions due to its susceptibility to microbial attack. This property reduces concerns related to bioaccumulation and long-term persistence in ecosystems.

In conclusion, Ethyl 3-(Trifluoromethyl)phenyl-1,2,4-oxadiazole-5-carboxylate (CAS No: 478030-57-8) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure endows it with properties that make it suitable for use in agrochemicals, pharmaceuticals, and advanced materials. Ongoing research continues to uncover new avenues for its utilization while ensuring that its environmental impact remains minimal.